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Compound of Interest

1-Bromo-4-
Compound Name:
(cyclopropylsulfonyl)benzene

Cat. No.: B1441561

An In-depth Technical Guide to the Safety and Handling of 1-Bromo-4-
(cyclopropylsulfonyl)benzene

Preamble: This document provides a comprehensive guide to the safe handling, storage, and
emergency management of 1-Bromo-4-(cyclopropylsulfonyl)benzene (CAS No. 648906-28-
9). As a complete, verified Safety Data Sheet (SDS) for this specific compound is not publicly
available, this guide has been constructed with scientific integrity at its core, synthesizing data
from structurally analogous compounds. The recommendations herein are based on a
conservative assessment of potential hazards derived from related brominated aromatics and
aryl sulfones. This approach ensures a high margin of safety for all laboratory personnel.

Section 1: Chemical Identification and Properties

1-Bromo-4-(cyclopropylsulfonyl)benzene is a halogenated aryl sulfone. Understanding its
fundamental properties is the first step in a robust safety assessment. The sulfonyl group is
strongly electron-withdrawing, and the presence of a bromine atom on the aromatic ring
dictates its reactivity and toxicological profile.
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Property Value Source(s)
CAS Number 648906-28-9 [1][2]
Molecular Formula CoH9Bro:2S [2]
Molecular Weight 261.14 g/mol

IUPAC Name L-bromo-4-

(cyclopropylsulfonyl)benzene

) Solid (predicted based on
Physical Form o
similar compounds)

[3]

391.0 £ 34.0 °C at 760 mmHg

Boiling Point .
(Predicted)

Room Temperature, sealed in
Storage Temperature ,
a dry environment

[3]

Section 2: Hazard Identification and GHS

Classification (Inferred)

While specific toxicological data for 1-Bromo-4-(cyclopropylsulfonyl)benzene has not been

fully investigated, a hazard assessment based on close structural analogs like 1-bromo-4-

cyclopropylbenzene and 1-bromo-4-cyclopentylbenzene provides a reliable predictive

framework.[4][5] The primary hazards are associated with acute toxicity and irritation.

GHS Pictogram (Anticipated):

e walt text

Signal Word (Anticipated):Warning[3]

Inferred Hazard Statements:

e H302: Harmful if swallowed.[4][5]

e H312: Harmful in contact with skin.[4]
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H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[3][4]

H332: Harmful if inhaled.[4]

H335: May cause respiratory irritation.[3][5]

Causality of Hazards: The anticipated toxicity and irritant properties stem from the combination
of the reactive C-Br bond and the lipophilic nature of the benzene ring, which can facilitate
interaction with biological membranes and proteins. Upon absorption, metabolic processes or
direct interaction can lead to irritation of the skin, eyes, and respiratory tract.[6][7]

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)

A multi-layered approach to exposure prevention is critical, starting with engineering controls
and supplemented by rigorous adherence to PPE protocols. This self-validating system
ensures minimal risk of exposure.

1. Engineering Controls:

e Chemical Fume Hood: All manipulations of 1-Bromo-4-(cyclopropylsulfonyl)benzene,
including weighing, transferring, and solution preparation, must be conducted within a
certified chemical fume hood. This is the primary barrier to prevent inhalation of airborne
particulates or vapors.

o Safety Shower & Eyewash Station: A compliant and regularly tested safety shower and
eyewash station must be immediately accessible in the laboratory where the compound is
handled.[8]

2. Personal Protective Equipment (PPE): The selection of PPE is dictated by the inferred
hazards. The following table outlines the minimum required PPE for any procedure involving
this compound.
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Standard/Specificat ]
PPE Category Item . Rationale
ion
) Protects against
Safety Goggles with ] )
Eye & Face ) ) ANSI Z87.1 Compliant  chemical splashes
Side Shields ) )
and airborne particles.
Provides full-face
protection during
) To be worn over )
Face Shield procedures with a

safety goggles

high risk of splashing

or aerosol generation.

Hand Protection

Nitrile Gloves

Minimum 0.11 mm

thickness

Provides a barrier
against direct skin
contact. Double-
gloving is
recommended for

added protection.[9]

Body Protection

Laboratory Coat

Flame-resistant
Nomex® or 100%

cotton

Protects skin and
personal clothing from
contamination. Must

be fully buttoned.

Full-Length Pants &
Closed-Toe Shoes

Made of non-porous

material

Prevents accidental
skin exposure on the
lower body and
protects feet from

spills.

Respiratory

NIOSH-approved

Respirator

Required if working
outside a fume hood

or if dust is generated

Use appropriate
cartridges for organic
vapors and

particulates.

Section 4: Safe Handling & Storage Protocols
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Adherence to methodical handling and storage procedures is paramount to ensuring long-term
safety and compound integrity.

Detailed Protocol for Weighing and Handling:

e Preparation: Before handling, confirm the chemical fume hood is operational. Cover the work
surface with disposable absorbent bench paper. Assemble all necessary equipment
(spatulas, weigh boats, containers).

» Donning PPE: Put on all required PPE as detailed in the table above.

e Weighing: Tare an appropriate container (e.g., glass vial) on the analytical balance inside the
fume hood. Use a clean spatula to carefully transfer the solid compound to the tared
container. Avoid any actions that could generate dust.

» Transfer: If transferring to another vessel for reaction, do so carefully within the fume hood.

e Solution Preparation: Slowly add the solid to the solvent with stirring to avoid splashing.
Keep the container capped when not actively in use.

e Post-Handling: Clean all equipment thoroughly. Wipe down the work surface in the fume
hood. Dispose of all contaminated disposable materials (gloves, weigh boats, bench paper)
in a designated hazardous waste container.

» Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[10]

Workflow for Safe Handling
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Step 1: Preparation ( )
- Verify Fume Hood

- Cover Workspace
- Assemble Equipment

Evacuate Area
erify Safety Alert Personnel
Step 2: Don PPE f Safe to Respond
- Goggles & Face Shield
- Lab Coat Don Full PPE
- Double Nitrile Gloves (incl. Respirator)

roceed

Step 3: Chemical Handling
(Inside Fume Hood)
- Weigh Solid Carefully l

- Prepare Solution

omplete Task

Step 4: Decontamination
- Clean Equipment l

- Wipe Surfaces
- Segregate Waste

xit Workspace

[ Step 5: Doff PPE l

- Remove Gloves (last)
Wash Hands Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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